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Compound of Interest

Compound Name: 1-Bromo-2-fluoro-2-methylpropane

Cat. No.: B125078 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 1-Bromo-2-fluoro-2-methylpropane was

found. The following procedures are based on general guidelines for the disposal of

halogenated hydrocarbons and data for structurally similar compounds. Researchers,

scientists, and drug development professionals must consult with their institution's

Environmental Health and Safety (EHS) department for definitive guidance before proceeding

with any disposal.

This document provides essential safety and logistical information for the proper handling and

disposal of 1-Bromo-2-fluoro-2-methylpropane, designed to provide procedural, step-by-step

guidance.

Immediate Safety and Handling Precautions
Prior to handling, ensure you are in a well-ventilated area, preferably within a chemical fume

hood.[1] Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant

gloves, safety goggles, and a lab coat.[1] Avoid all personal contact, including inhalation of

vapors.[2] Keep the compound away from heat, sparks, open flames, and other ignition

sources.[3] Metal containers used for transfer should be grounded and bonded, and only non-

sparking tools should be used.[3]

Spill Management
In the event of a spill, evacuate all non-essential personnel from the area.[3] Remove all

ignition sources.[3] For small spills, absorb the material with an inert absorbent, such as
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activated charcoal, sand, or earth.[2][3] Do not use combustible materials like paper towels.

Once absorbed, collect the material into a suitable, labeled, and closed container for disposal.

[4][2] The spill area should then be ventilated and washed.[3] For large spills, contact your

institution's EHS department immediately.

Disposal Operational Plan
The disposal of 1-Bromo-2-fluoro-2-methylpropane, as a halogenated hydrocarbon, must be

treated as hazardous waste.[1][3]

Step 1: Waste Segregation Keep halogenated solvent waste separate from non-halogenated

waste to prevent costly disposal procedures.[1] Do not mix with other waste streams such as

heavy metals, pesticides, or cyanides.[1]

Step 2: Containerization Use a designated, clearly labeled hazardous waste container for

collecting 1-Bromo-2-fluoro-2-methylpropane waste.[1][5] The container should be made of a

material compatible with halogenated hydrocarbons and must be kept tightly closed when not

in use.[1][6] Do not fill the container to more than 90% of its capacity.[5]

Step 3: Labeling Label the waste container with "Hazardous Waste" and the full chemical

name: "1-Bromo-2-fluoro-2-methylpropane".[5] Include the approximate concentration and

accumulation start date.

Step 4: Storage Store the waste container in a designated satellite accumulation area.[1] This

area should be a cool, dry, and well-ventilated location, away from incompatible materials such

as strong oxidizing agents and strong bases.[4][3] The container should be stored in secondary

containment to prevent spills.[1]

Step 5: Final Disposal Contact your institution's EHS department to arrange for the pickup and

disposal of the hazardous waste container.[1][3] Do not attempt to dispose of this chemical

down the drain or with general laboratory trash.[2] Disposal must be carried out by a licensed

professional waste disposal service in accordance with all local, state, and federal regulations.

[7][8]

Quantitative Data Summary
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The following table summarizes available quantitative data for 1-Bromo-2-fluoro-2-
methylpropane and the related compound 1-Bromo-2-methylpropane.

Property
1-Bromo-2-fluoro-2-
methylpropane

1-Bromo-2-methylpropane

CAS Number 19869-78-4[9] 78-77-3[10]

Molecular Formula C4H8BrF[9] C4H9Br[8]

Molecular Weight 155.01 g/mol [9] 137.02 g/mol [6]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 1-Bromo-2-
fluoro-2-methylpropane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b125078?utm_src=pdf-body
https://www.benchchem.com/product/b125078?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-fluoro-2-methylpropane
https://www.chemsrc.com/en/cas/78-77-3_1153477.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-fluoro-2-methylpropane
https://dept.harpercollege.edu/chemistry/msds/Bromo-2-methylpropane%201-.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-fluoro-2-methylpropane
https://www.lobachemie.com/lab-chemical-msds/MSDS-1bromo2-methylpropane-CASNO-78-77-2295D-EN.aspx
https://www.benchchem.com/product/b125078?utm_src=pdf-body
https://www.benchchem.com/product/b125078?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Generation of
1-Bromo-2-fluoro-2-methylpropane Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate as
Halogenated Waste

Spill Occurs

Transfer to Designated Labeled
Waste Container (<90% Full)

Store in Secondary Containment
in Satellite Accumulation Area

Contact EHS for
Waste Pickup

Absorb with Inert Material
(e.g., Activated Charcoal)

Small Spill

Large Spill

Collect into Labeled
Container for Disposal

End: Professional
Waste Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 1-Bromo-2-fluoro-2-methylpropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Provisional Disposal Protocol for 1-Bromo-2-fluoro-2-
methylpropane]. BenchChem, [2025]. [Online PDF]. Available at:
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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